Cas no 17987-77-8 (4H-3,1-Benzoxazin-4-one, 6,8-dichloro-2-methyl-)
6,8-Dichloro-2-methyl-4H-3,1-benzoxazin-4-one is a heterocyclic compound featuring a benzoxazinone core structure with chlorine and methyl substituents. This scaffold is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The dichloro and methyl groups enhance its reactivity, enabling selective modifications for targeted applications. Its stability under standard conditions and compatibility with various synthetic protocols make it a practical choice for exploratory chemistry. Researchers value this compound for its potential in developing novel pharmacophores or crop protection agents, leveraging its structural features for optimized performance in specific chemical contexts.
17987-77-8 structure
Product Name:4H-3,1-Benzoxazin-4-one, 6,8-dichloro-2-methyl-
CAS No:17987-77-8
MF:C9H5Cl2NO2
MW:230.047500371933
CID:1370324
PubChem ID:744270
Update Time:2025-10-21
4H-3,1-Benzoxazin-4-one, 6,8-dichloro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-3,1-Benzoxazin-4-one, 6,8-dichloro-2-methyl-
- STK156600
- CS-0328478
- 6,8-dichloro-2-methyl-4H-3,1-benzoxazin-4-one
- SR-01000437654
- MFCD00460089
- 6,8-dichloro-2-methyl-4H-benzo[d][1,3]oxazin-4-one
- SY364365
- AKOS000642910
- 17987-77-8
- CCG-321635
- SR-01000437654-1
- SCHEMBL12758394
-
- Inchi： 1S/C9H5Cl2NO2/c1-4-12-8-6(9(13)14-4)2-5(10)3-7(8)11/h2-3H,1H3
- InChI Key： GKYRRPSGTKLVLS-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2C(=O)OC(C)=NC=21)Cl
Computed Properties
- Exact Mass: 228.96985
- Monoisotopic Mass: 228.9697338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
4H-3,1-Benzoxazin-4-one, 6,8-dichloro-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511620-1g |
6,8-Dichloro-2-methyl-4H-benzo[d][1,3]oxazin-4-one |
17987-77-8 | 97% | 1g |
$391 | 2022-06-12 |
4H-3,1-Benzoxazin-4-one, 6,8-dichloro-2-methyl- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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